Cas no 823227-61-8 (Benzonitrile, 2-[[2-[(3-methylphenyl)ethynyl]phenyl]ethynyl]-)

• Product Name: Benzonitrile, 2-[[2-[(3-methylphenyl)ethynyl]phenyl]ethynyl]-
• CAS No: 823227-61-8
• MF: C₂₄H₁₅N
• MW: 317.382605791092
• CID: 694146
• PubChem ID: 71419204
• Update Time: 2025-04-19

Benzonitrile, 2-[[2-[(3-methylphenyl)ethynyl]phenyl]ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-[[2-[(3-methylphenyl)ethynyl]phenyl]ethynyl]-
• 2-[2-[2-[2-(3-methylphenyl)ethynyl]phenyl]ethynyl]benzonitrile
• DTXSID50838471
• 2-({2-[(3-Methylphenyl)ethynyl]phenyl}ethynyl)benzonitrile
• 823227-61-8

• Inchi： 1S/C24H15N/c1-19-7-6-8-20(17-19)13-14-21-9-2-3-10-22(21)15-16-23-11-4-5-12-24(23)18-25/h2-12,17H,1H3
• InChI Key： IUUGUEGEZAKKDN-UHFFFAOYSA-N
• SMILES： N#CC1C=CC=CC=1C#CC1=CC=CC=C1C#CC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 317.120449483g/mol
• Monoisotopic Mass: 317.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 23.8Ų